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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

regarding settling time considerations for capturing transient events. A common query involves

the AC915, and this guide will first clarify its specifications and appropriate use cases before

delving into the broader challenges of high-speed transient capture relevant to research and

development professionals.

Understanding the AC915 Accelerometer
The AC915 is a nonincendive, intrinsically safe accelerometer designed for monitoring

mechanical vibrations in industrial environments.[1][2] Its key specifications are summarized

below.

Specification Value

Sensitivity 100 mV/g, ±10%[1][3]

Frequency Response (±3dB) 30-900,000 CPM (0.5-15,000 Hz)[2][3]

Settling Time < 3 Seconds[3]

Sensing Element PZT Ceramic[1][3]

Primary Use
Vibration monitoring in hazardous industrial

areas[2]
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A critical specification for transient event capture is the settling time. The AC915 has a settling

time of less than 3 seconds.[3] This means that after a sudden change in input (a mechanical

shock or vibration), the sensor's output requires up to 3 seconds to stabilize to an accurate

reading. This response time is suitable for its intended application of monitoring machinery but

is not appropriate for capturing fast, electronic transient events, which typically occur on the

microsecond or nanosecond timescale.

For researchers, scientists, and drug development professionals, "transient event capture"

usually refers to the rapid acquisition of electrical signals from sensors or biological systems.

This requires components like high-speed Analog-to-Digital Converters (ADCs) with very short

settling times. The remainder of this guide will focus on the principles and troubleshooting of

settling time in the context of high-speed data acquisition systems.

Troubleshooting Guide: High-Speed Transient Event
Capture
This guide addresses common issues encountered when capturing fast transient signals with a

high-speed data acquisition system, typically involving an ADC. Settling time is the duration

required for an ADC's input circuitry to stabilize to a new voltage level before an accurate

conversion can be made.[4][5] Failure to account for settling time can result in inaccurate

measurements.

Q1: My captured transient waveform appears distorted
or clipped. What could be the cause?
This is a classic symptom of inadequate settling time. If the ADC samples the signal before the

input voltage has stabilized, the resulting digital value will be incorrect.

Possible Cause 1: Insufficient Acquisition Time: The ADC's acquisition time (the period

during which it samples the input voltage) may be too short for the input signal to settle.

Troubleshooting Steps:

Increase ADC Acquisition Time: If your data acquisition software or hardware allows,

increase the acquisition time setting.
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Reduce Sampling Rate: A lower sampling rate naturally provides a longer period between

samples, allowing more time for the signal to settle.[4] This is a trade-off, as it also

reduces the temporal resolution of your measurement.

Check Your Driver Amplifier: The amplifier driving the ADC input must have a sufficiently

fast settling time. A slow amplifier will be the bottleneck regardless of the ADC's

capabilities. Ensure the amplifier's settling time is specified to the resolution of your ADC

(e.g., to within 0.1% or 0.01% of the final value).

Q2: I'm seeing unexpected noise or ringing in my
captured signal.
While noise can have many sources, ringing is often an indicator of poor settling behavior in

the analog front-end.

Possible Cause 1: Amplifier Overshoot and Ringing: The operational amplifier driving the

ADC may be underdamped, causing it to overshoot the target voltage and oscillate before

settling.

Troubleshooting Steps:

Review Amplifier Specifications: Check the amplifier's datasheet for its settling time, phase

margin, and recommendations for driving capacitive loads (like an ADC input).

Implement an RC Filter: Placing a resistor-capacitor (RC) filter between the amplifier and

the ADC input can help dampen ringing and reduce charge kickback from the ADC's

internal sampling capacitor.[4] This filter must be carefully designed to not limit the

bandwidth required for your transient signal.

Probe the Analog Signal: If possible, use a high-bandwidth oscilloscope to probe the

signal at the ADC input to directly observe its settling behavior.

Frequently Asked Questions (FAQs)
Q1: What is settling time and why is it critical for
transient capture?
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Settling time is the period required for the output of a component (like an amplifier or ADC) to

reach and remain within a specified error band of its final value after a step change in input.[5]

[6] For transient events, which are by definition rapid changes in a signal, accurate capture

depends on the data acquisition system settling faster than the event's features. If the system

is still settling when a measurement is taken, the data will not accurately represent the signal's

true voltage at that moment.

Q2: What are the main factors that influence the settling
time of my data acquisition system?
The overall settling time is determined by the combination of components in your signal path.

Factor Description Impact on Settling Time

Amplifier Bandwidth & Slew

Rate

The amplifier must have

sufficient bandwidth and slew

rate to follow the fast-changing

input signal.

Higher bandwidth and slew

rate generally lead to shorter

settling times.

ADC Architecture

Different ADC types (e.g.,

SAR, Sigma-Delta, Pipeline)

have different settling

characteristics.[7] SAR ADCs

are common for fast transient

capture.

The ADC's internal sampling

process creates charge

transients that the driving

circuit must recover from.[4]

Load Capacitance

The capacitance at the ADC

input, combined with the

output impedance of the driver

amplifier, forms an RC circuit

that can limit settling speed.

Higher capacitive loads

increase settling time.

Signal Source Impedance

A high source impedance can

limit the current available to

charge the ADC's input

capacitance, slowing down

settling.

A low-impedance driver is

crucial for fast settling.[4]
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Q3: How do I determine the required settling time for my
experiment?
The required settling time is dictated by the resolution of your ADC and your desired sampling

rate. For an accurate conversion, the input signal must settle to within a fraction of a Least

Significant Bit (LSB) before the ADC begins its conversion.

Rule of Thumb: For an N-bit ADC, the input should ideally settle to within at least ½ LSB of

the true voltage during the acquisition time.

Example: For a 16-bit ADC with a 5V input range, one LSB is 5V / 2^16 ≈ 76 microvolts. The

input signal must be stable to within approximately ±38 µV before the conversion starts.

Visualizing the Workflow and Influencing Factors
To better understand these concepts, the following diagrams illustrate a typical experimental

workflow for optimizing transient capture and the logical relationships between factors affecting

settling time.
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Caption: Experimental workflow for optimizing transient event capture.
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Caption: Key factors influencing overall system settling time.
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Caption: Simplified signal pathway for transient data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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